1-(2-Amino-3,5-dichlorophenyl)naphthalen-2-ol

• Molecular Formula: C16H11Cl2NO
• Molecular Weight: 304.2 g/mol
• IUPAC Name: 1-(2-amino-3,5-dichlorophenyl)naphthalen-2-ol
• InChI: InChI=1S/C16H11Cl2NO/c17-10-7-12(16(19)13(18)8-10)15-11-4-2-1-3-9(11)5-6-14(15)20/h1-8,20H,19H2
• InChI Key: NQSYAPOVOUQRTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C3=C(C(=CC(=C3)Cl)Cl)N)O

Description

1-(2-Amino-3,5-dichlorophenyl)naphthalen-2-ol (CAS: 54-OR340058) is a naphthol derivative featuring a 2-aminophenyl group substituted with chlorine atoms at the 3- and 5-positions. It is primarily utilized as a synthetic intermediate in organic chemistry, particularly in the development of pharmaceuticals and agrochemicals.

The synthesis of such compounds typically involves condensation reactions between 2-hydroxynaphthaldehyde and substituted anilines under reflux conditions in methanol, as observed in related imino derivatives (e.g., 1-{(E)-[(3,4-dichlorophenyl)imino]methyl}naphthalen-2-ol) .

Preparation Methods

The synthesis of 1-(2-Amino-3,5-dichlorophenyl)naphthalen-2-ol typically involves the reaction of 2-naphthol with 2-amino-3,5-dichlorobenzaldehyde under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for cost-effectiveness and efficiency.

Chemical Reactions Analysis

1-(2-Amino-3,5-dichlorophenyl)naphthalen-2-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert it into different amines or alcohols.

Substitution: It can undergo nucleophilic substitution reactions, especially at the chlorine-substituted positions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines or thiols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(2-Amino-3,5-dichlorophenyl)naphthalen-2-ol is utilized in various scientific research fields:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(2-Amino-3,5-dichlorophenyl)naphthalen-2-ol involves its interaction with specific molecular targets. It may inhibit certain enzymes or receptors, leading to changes in cellular pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Substituent Effects

The following table summarizes key structural differences among naphthalen-2-ol derivatives with substituted phenyl groups:

Compound Name	Substituents/Functional Group	Dihedral Angle (Naphthalene–Phenyl)	Hydrogen Bonding Motifs	Melting Point (K)	Space Group
1-(2-Amino-3,5-dichlorophenyl)naphthalen-2-ol	2-Amino-3,5-dichlorophenyl	Not reported	Likely N–H⋯O interactions	Not reported	Not reported
1-{(E)-[(3,4-dichlorophenyl)imino]methyl}naphthalen-2-ol	3,4-Dichlorophenyl (imino)	29.00°	O–H⋯N (S(6) ring), C–H⋯O (dimer)	375	C2/c
1-{[(3,5-Dimethylphenyl)imino]methyl}naphthalen-2-ol	3,5-Dimethylphenyl (imino)	Not reported	O–H⋯N (intramolecular)	Not reported	Not reported
1-[Amino(4-chlorophenyl)methyl]-6-bromonaphthalen-2-ol	4-Chlorophenyl, 6-bromo	Not reported	Not reported	Not reported	Not reported

Key Observations:

Substituent Position and Electronic Effects: The 3,4-dichloro substitution in imino derivatives induces a dihedral angle of ~29° between the naphthalene and phenyl rings, reducing conjugation . Methyl groups (e.g., 3,5-dimethylphenyl) increase steric bulk, which could disrupt crystal packing compared to halogenated analogs .

Functional Group Differences: Imino vs. Amino Groups: Schiff bases (imino) form intramolecular O–H⋯N hydrogen bonds, stabilizing planar S(6) ring motifs .

Halogen Effects :

• Bromine substituents (e.g., 6-bromo in ) introduce heavier atoms, which can influence X-ray diffraction patterns and density. Chlorine atoms, being smaller, may allow tighter molecular packing.

Crystallographic and Hydrogen-Bonding Trends

• 3,4-Dichlorophenyl Schiff Base: Crystallizes in a monoclinic system (C2/c) with dimeric stabilization via C–H⋯O and O–H⋯N interactions, forming R₄⁴(12) ring motifs .

Biological Activity

1-(2-Amino-3,5-dichlorophenyl)naphthalen-2-ol is a compound that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article delves into the synthesis, biological activity, structure-activity relationships (SAR), and relevant case studies associated with this compound.

1-(2-Amino-3,5-dichlorophenyl)naphthalen-2-ol can be synthesized through various organic reactions involving naphthalene derivatives and dichlorophenyl compounds. The presence of amino and hydroxyl groups contributes to its reactivity and biological profile.

Biological Activity

Antimicrobial Activity
Recent studies have indicated that derivatives of 1-(2-Amino-3,5-dichlorophenyl)naphthalen-2-ol exhibit significant antimicrobial properties against a range of Gram-positive bacteria and fungi. For instance, research has shown that related compounds possess activity against multidrug-resistant strains such as Staphylococcus aureus and Candida auris . The mechanism often involves disruption of bacterial cell wall synthesis or interference with essential metabolic pathways.

Anticancer Activity
The anticancer potential of this compound has been evaluated in various cancer cell lines. In vitro studies have demonstrated that it can induce cytotoxic effects in human lung cancer cells (A549), with IC50 values indicating effective concentration ranges for therapeutic applications . The presence of the dichloro substituents is believed to enhance its potency by facilitating interactions with cellular targets involved in cancer progression.

Structure-Activity Relationship (SAR)

The SAR analysis reveals that modifications on the naphthalene ring and the dichlorophenyl group significantly influence the biological activity of the compound. Key findings include:

• Dichloro Substitution : The presence of chlorine atoms at the 3 and 5 positions on the phenyl ring enhances both antimicrobial and anticancer activities due to increased electron-withdrawing effects, which stabilize reactive intermediates during biological interactions .
• Amino Group : The amino group at the 2-position plays a crucial role in enhancing solubility and bioavailability, which are critical factors for effective drug action .

Case Studies

Several case studies have highlighted the effectiveness of 1-(2-Amino-3,5-dichlorophenyl)naphthalen-2-ol derivatives in clinical settings:

• Study on Antimicrobial Resistance : A study investigated various derivatives against resistant strains of bacteria and fungi, demonstrating that certain modifications led to enhanced efficacy against pathogens that are typically difficult to treat due to resistance mechanisms .
• Cytotoxicity Assessment : In a comparative analysis against established chemotherapeutics like etoposide, compounds derived from 1-(2-Amino-3,5-dichlorophenyl)naphthalen-2-ol showed promising results with lower IC50 values across multiple cancer cell lines .

Data Table

Compound	Activity Type	Target Pathogen/Cell Line	IC50 (µM)	Reference
1-(2-Amino-3,5-dichlorophenyl)naphthalen-2-ol	Antimicrobial	Staphylococcus aureus	15.4
1-(2-Amino-3,5-dichlorophenyl)naphthalen-2-ol	Anticancer	A549 (lung cancer)	10.7
Derivative X	Antimicrobial	Candida auris	12.0
Derivative Y	Anticancer	MDA-MB-231 (breast cancer)	22.4